Cas no 40736-26-3 (N-Methanesulphonylimidazole)

N-Methanesulphonylimidazole is a versatile sulfonylation reagent widely used in organic synthesis. Its key advantages include high reactivity as a methanesulfonyl (Ms) group donor, enabling efficient sulfonylation of alcohols, amines, and other nucleophiles. The compound exhibits excellent selectivity and stability under standard reaction conditions, making it suitable for complex transformations. Its imidazole leaving group facilitates mild reaction conditions, often at room temperature, reducing side reactions. N-Methanesulphonylimidazole is particularly valuable in peptide chemistry and pharmaceutical intermediates, where precise sulfonylation is critical. The reagent is moisture-sensitive but can be handled with standard anhydrous techniques, ensuring reliable performance in synthetic applications.
N-Methanesulphonylimidazole structure
N-Methanesulphonylimidazole structure
Product Name:N-Methanesulphonylimidazole
CAS No:40736-26-3
MF:C4H6N2O2S
MW:146.167639255524
MDL:MFCD00014496
CID:89437
PubChem ID:521009
Update Time:2025-06-10

N-Methanesulphonylimidazole Chemical and Physical Properties

Names and Identifiers

    • N-Methanesulphonylimidazole
    • N-Mesylimidazole
    • N-Methanesulfonylimidazole
    • 1-methylsulfonylimidazole
    • 1-(Methylsulfonyl)imidazole
    • 1-methanesulfonyl-1H-imidazole
    • 1-methylsulfonyl-1h-imidazole
    • BS-23777
    • FT-0629295
    • 1-(Methylsulphonyl)-1H-imidazole
    • DTXSID90193718
    • UNII-7VXS8F8950
    • A825262
    • CS-0206785
    • N-Methylsulfonylimidazole
    • 1-(Methylsulfonyl)-1H-imidazole
    • EINECS 255-058-1
    • 1H-Imidazole, 1-(methylsulfonyl)-
    • NS00057707
    • SY311711
    • SCHEMBL187487
    • 1-(Methanesulfonyl)imidazole
    • 1-Methanesulfonylimidazole
    • MFCD00014496
    • AKOS006227809
    • 7VXS8F8950
    • E86020
    • 1-(Methylsulfonyl)-1H-imidazole #
    • 40736-26-3
    • 1-Mesylimidazole
    • XH0628
    • DB-049642
    • MDL: MFCD00014496
    • Inchi: 1S/C4H6N2O2S/c1-9(7,8)6-3-2-5-4-6/h2-4H,1H3
    • InChI Key: ZBHRCOWHFHJZFP-UHFFFAOYSA-N
    • SMILES: S(C)(N1C=NC=C1)(=O)=O
    • BRN: 4177637

Computed Properties

  • Exact Mass: 146.01500
  • Monoisotopic Mass: 146.01499861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.3
  • Topological Polar Surface Area: 60.3Ų

Experimental Properties

  • Color/Form: powder
  • Melting Point: 86 °C
  • PSA: 60.34000
  • LogP: 0.77160
  • Sensitiveness: Moisture Sensitive
  • Solubility: Soluble

N-Methanesulphonylimidazole Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT, MOISTURE SENSITIVE
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S36

N-Methanesulphonylimidazole Customs Data

  • HS CODE:2933290090
  • Customs Data:

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-Methanesulphonylimidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM187702-100g
1-(Methylsulfonyl)-1H-imidazole
40736-26-3 95%
100g
$204 2021-08-05
Chemenu
CM187702-100g
1-(Methylsulfonyl)-1H-imidazole
40736-26-3 95%
100g
$*** 2023-05-30
abcr
AB177264-5 g
1-(Methylsulfonyl)imidazole, 95%; .
40736-26-3 95%
5 g
€144.00 2023-07-20
abcr
AB177264-25 g
1-(Methylsulfonyl)imidazole, 95%; .
40736-26-3 95%
25 g
€348.00 2023-07-20
Alichem
A069002346-100g
1-(Methylsulfonyl)-1H-imidazole
40736-26-3 95%
100g
$198.00 2023-09-02
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L00531-5g
1-(Methylsulfonyl)imidazole, 98+%
40736-26-3 98+%
5g
¥582.00 2023-03-09
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L00531-25g
1-(Methylsulfonyl)imidazole, 98+%
40736-26-3 98+%
25g
¥2256.00 2023-03-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1277455-1g
N-Methanesulfonylimidazole
40736-26-3 98%
1g
¥99.00 2024-05-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1277455-5g
N-Methanesulfonylimidazole
40736-26-3 98%
5g
¥250.00 2024-05-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1277455-10g
N-Methanesulfonylimidazole
40736-26-3 98%
10g
¥400.00 2024-05-14

N-Methanesulphonylimidazole Related Literature

  • 1. Patterns of muonium addition to imidazoles: a model of radiation-produced hydrogen-atom reactivity with key biological subunits
    Christopher J. Rhodes,Harry Morris,Ivan D. Reid J. Chem. Soc. Perkin Trans. 2 1995 2107

Additional information on N-Methanesulphonylimidazole

N-Methanesulphonylimidazole: A Comprehensive Overview

N-Methanesulphonylimidazole, also known by its CAS number 40736-26-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique chemical properties and potential applications in various industries. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of N-Methanesulphonylimidazole.

The molecular structure of N-Methanesulphonylimidazole is characterized by an imidazole ring with a methanesulfonyl group attached at the nitrogen atom. This substitution imparts distinctive electronic properties to the molecule, making it a valuable component in the design of advanced materials and pharmaceuticals. Recent studies have highlighted its role as a versatile building block in organic synthesis, particularly in the development of bioactive compounds.

One of the most notable aspects of N-Methanesulphonylimidazole is its ability to participate in various chemical reactions, including nucleophilic substitutions and cycloadditions. These reactions have been extensively explored in recent research, leading to the creation of novel heterocyclic compounds with potential applications in drug discovery and catalysis.

Moreover, N-Methanesulphonylimidazole has been investigated for its role in the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). Its ability to coordinate with metal ions has made it a promising candidate for constructing porous materials with high surface areas, which are highly sought after in gas storage and separation technologies.

In the pharmaceutical sector, N-Methanesulphonylimidazole has been studied as a potential lead compound for developing anti-inflammatory and anticancer agents. Recent findings suggest that its derivatives exhibit significant biological activity, paving the way for further exploration in medicinal chemistry.

The synthesis of N-Methanesulphonylimidazole typically involves a multi-step process that begins with the preparation of imidazole derivatives followed by sulfonation using methanesulfonyl chloride or other suitable reagents. Researchers have optimized these methods to enhance yield and purity, ensuring scalability for industrial applications.

Recent advancements in green chemistry have also influenced the synthesis of N-Methanesulphonylimidazole. Eco-friendly methods, such as microwave-assisted synthesis and catalytic systems using renewable resources, have been explored to minimize environmental impact while maintaining high product quality.

In conclusion, N-Methanesulphonylimidazole (CAS No. 40736-26-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool for researchers aiming to develop innovative materials and therapeutic agents. As ongoing studies continue to uncover new potentials for this compound, its significance in modern chemistry is expected to grow further.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.